Cas no 2680816-03-7 (2-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclobutylideneacetic acid)

• Product Name: 2-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclobutylideneacetic acid
• CAS No: 2680816-03-7
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 5650045
• PubChem ID: 165940858
• Update Time: 2025-10-22

2-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclobutylideneacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclobutylidene]acetic acid
• 2680816-03-7
• EN300-28274549
• 2-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclobutylideneacetic acid

• Inchi： 1S/C11H15NO4/c1-2-3-16-11(15)12-7-9-4-8(5-9)6-10(13)14/h2,6,9H,1,3-5,7H2,(H,12,15)(H,13,14)/b8-6-
• InChI Key： WZEMPJKKACJVFF-VURMDHGXSA-N
• SMILES： O(CC=C)C(NCC1C/C(=C\C(=O)O)/C1)=O

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclobutylideneacetic acid

2-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclobutylideneacetic Acid: A Comprehensive Overview

The compound 2-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclobutylideneacetic acid (CAS No: 2680816-03-7) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound, characterized by its unique cyclobutane ring structure and functional groups, has garnered attention due to its versatile applications and promising research outcomes.

Recent studies have highlighted the importance of cyclobutane rings in organic synthesis, particularly in the development of novel drugs and advanced materials. The presence of a cyclobutylideneacetic acid moiety in this compound suggests its potential role as a building block for constructing complex molecular architectures. Researchers have demonstrated that such structures can exhibit enhanced stability and reactivity, making them ideal candidates for drug delivery systems and bioactive agents.

The functional groups within this molecule, including the prop-2-en-1-yloxy and carbonylamino groups, contribute to its chemical versatility. These groups enable the compound to participate in a wide range of chemical reactions, such as nucleophilic substitutions and condensations, which are critical in organic synthesis. Moreover, the methyl group attached to the cyclobutane ring enhances the molecule's ability to form stable complexes with other compounds, further expanding its utility.

One of the most exciting developments involving this compound is its application in the field of medicinal chemistry. Scientists have explored its potential as a precursor for synthesizing bioactive molecules with anti-inflammatory and anticancer properties. For instance, studies have shown that derivatives of this compound can inhibit key enzymes involved in inflammatory pathways, offering new avenues for treating chronic inflammatory diseases.

In addition to its pharmacological applications, this compound has also found use in materials science. Its unique structure allows for the formation of high-strength polymers and nanomaterials, which are being investigated for use in advanced electronics and biomedical devices. Researchers have reported that incorporating this compound into polymer matrices significantly improves their mechanical properties and biocompatibility.

Recent advancements in green chemistry have also brought this compound into focus. Its synthesis can be achieved through environmentally friendly methods, such as catalytic hydrogenation and enzymatic reactions, reducing the environmental footprint associated with traditional synthetic routes. This aligns with global efforts to promote sustainable practices in chemical manufacturing.

Furthermore, the cyclobutylideneacetic acid derivative has been studied for its role in agricultural applications. Preliminary experiments suggest that it can act as a plant growth regulator, enhancing crop yields under stress conditions such as drought or salinity. This opens up new possibilities for sustainable agriculture and food security.

In conclusion, 2-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclobutylideneacetic acid (CAS No: 2680816-03-7) is a multifaceted compound with immense potential across various scientific domains. Its unique structure, coupled with recent research breakthroughs, positions it as a key player in advancing modern science and technology.